Cas no 52365-25-0 (Legoglobin a (soybean protein moiety) (9CI))

• Product Name: Legoglobin a (soybean protein moiety) (9CI)
• CAS No: 52365-25-0
• CID: 5602128
• Update Time: 2025-04-25

Legoglobin a (soybean protein moiety) (9CI) Chemical and Physical Properties

Names and Identifiers

• Leghemoglobin (soybean α)
• Legoglobin a (soybean protein moiety) (9CI)

Additional information on Legoglobin a (soybean protein moiety) (9CI)

Legoglobin A (Soybean Protein Moiety) (9CI): A Comprehensive Guide to Its Properties and Applications

Legoglobin A (soybean protein moiety) (9CI), with CAS No 52365-25-0, is a specialized plant-derived protein component that has garnered significant attention in both scientific research and industrial applications. As a soybean-derived protein, it plays a crucial role in various fields, including food technology, biotechnology, and sustainable agriculture. This article delves into the molecular characteristics, functional properties, and emerging applications of Legoglobin A, while addressing common queries and industry trends.

The soybean protein moiety of Legoglobin A is structurally unique, featuring a globin-like fold that enables it to bind small molecules such as oxygen or nitric oxide. This property makes it an intriguing subject for researchers studying plant-based oxygen carriers or alternative protein sources. With the growing global demand for plant-based proteins and sustainable food ingredients, understanding Legoglobin A's potential has become increasingly important for food scientists and nutritionists.

Recent studies have explored Legoglobin A's potential in functional foods and nutraceutical applications. Its structural stability under various pH conditions and thermal processing makes it suitable for incorporation into protein-fortified products. Many consumers searching for "plant-based protein benefits" or "soy protein applications" would find Legoglobin A particularly interesting, as it represents one of the more specialized components within the broader category of soy-derived ingredients.

From a biochemical perspective, Legoglobin A (soybean protein moiety) demonstrates remarkable stability and binding properties that distinguish it from other plant proteins. Researchers investigating "plant hemoglobin functions" or "soy leghemoglobin properties" often encounter this compound in their literature reviews. The protein's ability to maintain its tertiary structure under various environmental conditions makes it valuable for both food and non-food applications.

The industrial applications of Legoglobin A extend beyond nutrition. Biotechnology companies are exploring its use in enzyme stabilization and biocatalysis, particularly in processes requiring oxygen-sensitive reactions. This aligns with current industry trends toward "green chemistry solutions" and "sustainable bioprocessing," making Legoglobin A a compound of interest for environmentally conscious manufacturers.

Quality control and characterization of Legoglobin A (CAS 52365-25-0) involve advanced analytical techniques such as mass spectrometry and circular dichroism. Professionals searching for "soy protein characterization methods" or "plant protein purity analysis" would benefit from understanding these quality assessment protocols. The compound's consistent performance in various applications depends on rigorous standardization processes.

Market analysts note growing interest in Legoglobin A as part of the broader expansion of plant-based ingredient markets. With increasing consumer awareness about "clean label ingredients" and "sustainable sourcing," this soybean-derived protein component is well-positioned to meet evolving industry demands. Food formulators frequently search for information on "functional protein additives" and "natural food colorants," areas where Legoglobin A shows particular promise.

From a regulatory standpoint, Legoglobin A (soybean protein moiety) (9CI) is generally recognized as safe when derived from approved soybean sources. This makes it attractive to product developers researching "GRAS plant proteins" or "approved food additives." The compound's natural origin and established safety profile contribute to its growing adoption in various consumer products.

Future research directions for Legoglobin A may include exploring its potential in cellular agriculture and alternative protein production. As the food industry addresses questions about "scaling plant protein production" and "improving meat analogue texture," this specialized soy protein component could play a significant role in next-generation food technologies.

In conclusion, Legoglobin A (CAS 52365-25-0) represents an important and versatile component within the soy protein family. Its unique properties and wide-ranging applications make it valuable across multiple industries, from food science to biotechnology. As research continues to uncover new potential uses for this soybean-derived protein moiety, its commercial and scientific significance will likely continue to grow in the coming years.